Cas no 959237-36-6 (6-Bromo-N-cyclohexylpyridin-2-amine)

6-Bromo-N-cyclohexylpyridin-2-amine structure

959237-36-6 structure

Product Name:6-Bromo-N-cyclohexylpyridin-2-amine

CAS No:959237-36-6

MF:C₁₁H₁₅BrN₂

MW:255.154201745987

CID:856851

PubChem ID:45787525

Update Time:2024-10-25

6-Bromo-N-cyclohexylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-N-cyclohexylpyridin-2-amine
- 2-BROMO-6-CYCLOHEXYLAMINOPYRIDINE
- 6-Bromo-N-cyclohexyl-2-pyridinamine (ACI)
- 959237-36-6
- DB-364871
- 2-bromo-6-cyclohexylaminopyridine, AldrichCPR
- AKOS013276984
- BS-24704
- MFCD09878953
- F1967-3375
- DTXSID20671675
- AB54111
- MDL： MFCD09878953
- Inchi： 1S/C11H15BrN2/c12-10-7-4-8-11(14-10)13-9-5-2-1-3-6-9/h4,7-9H,1-3,5-6H2,(H,13,14)
- InChI Key： DIJHZVWZOQTRNL-UHFFFAOYSA-N
- SMILES： BrC1C=CC=C(NC2CCCCC2)N=1

Computed Properties

Exact Mass: 254.04186g/mol
Monoisotopic Mass: 254.04186g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 24.9Å²

6-Bromo-N-cyclohexylpyridin-2-amine Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：

6-Bromo-N-cyclohexylpyridin-2-amine Pricemore >>

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Fluorochem	212138-1g	6-Bromo-N-cyclohexylpyridin-2-amine	959237-36-6	95%	1g	￡125.00	2022-02-28
Fluorochem	212138-5g	6-Bromo-N-cyclohexylpyridin-2-amine	959237-36-6	95%	5g	￡500.00	2022-02-28
Chemenu	CM174535-5g	6-Bromo-N-cyclohexylpyridin-2-amine	959237-36-6	95%	5g	$333	2021-08-05
TRC	B682918-100mg	2-Bromo-6-cyclohexylaminopyridine	959237-36-6		100mg	$ 69.00	2023-04-18
TRC	B682918-250mg	2-Bromo-6-cyclohexylaminopyridine	959237-36-6		250mg	$ 133.00	2023-04-18
TRC	B682918-500mg	2-Bromo-6-cyclohexylaminopyridine	959237-36-6		500mg	$ 196.00	2023-04-18
TRC	B682918-1g	2-Bromo-6-cyclohexylaminopyridine	959237-36-6		1g	$ 230.00	2022-06-06
Alichem	A029183197-5g	6-Bromo-N-cyclohexylpyridin-2-amine	959237-36-6	95%	5g	$400.00	2023-08-31
Chemenu	CM174535-1g	6-Bromo-N-cyclohexylpyridin-2-amine	959237-36-6	95%	1g	$109	2024-07-18
Chemenu	CM174535-5g	6-Bromo-N-cyclohexylpyridin-2-amine	959237-36-6	95%	5g	$436	2024-07-18

6-Bromo-N-cyclohexylpyridin-2-amine Production Method

Production Method 1

626-05-1

959237-36-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: N-Methyl-2-pyrrolidone ; rt → 150 °C; 220 min, 150 °C

Reference

: Preparation of fused pyrazines as phosphoinositide 3-kinase (PI3K) inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

626-05-1

959237-36-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Catalysts: trans-1,2-Diaminocyclohexane , Copper hydroxide Solvents: N-Methyl-2-pyrrolidone ; 24 h, 90 °C
1.2 Reagents: Sodium chloride Solvents: Water

Reference

: Preparation method of 2-bromo-6-substituted pyridine with high selectivity through copper catalysis

, China, , ,

Production Method 3

626-05-1

959237-36-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: N-Methyl-2-pyrrolidone ; 21 h, 100 °C

Reference

: Discovery of a Diaminopyrimidine FLT3 Inhibitor Active against Acute Myeloid Leukemia

Jarusiewicz, Jamie A.; Jeon, Jae Yoon; Connelly, Michele C.; Chen, Yizhe; Yang, Lei; et al, ACS Omega, 2017, 2(5), 1985-2009